Cas no 29947-98-6 (Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI))

Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI) structure
29947-98-6 structure
Product Name:Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI)
CAS No:29947-98-6
MF:C22H24O4
MW:352.423566818237
CID:289214
PubChem ID:263918
Update Time:2025-04-19

Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-(3,3-dimethyl-1-butenylidene)bis-, diacetate (9CI)
    • [4-[1-(4-acetyloxyphenyl)-3,3-dimethylbut-1-enyl]phenyl] acetate
    • (3,3-dimethylbut-1-ene-1,1-diyl)dibenzene-4,1-diyl diacetate
    • 1,1-Bis(p-acetoxyphenyl)-3,3-dimethyl-1-buten
    • AC1L6AR3
    • AC1Q611Y
    • AG-K-25463
    • AR-1A3804
    • CTK4G4120
    • KST-1A3599
    • NSC98628
    • 29947-98-6
    • NSC-98628
    • DTXSID80294900
    • Inchi: 1S/C22H24O4/c1-15(23)25-19-10-6-17(7-11-19)21(14-22(3,4)5)18-8-12-20(13-9-18)26-16(2)24/h6-14H,1-5H3
    • InChI Key: RCLUNYSSRVOIHZ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1)/C(/C1C=CC(=CC=1)OC(C)=O)=C\C(C)(C)C

Computed Properties

  • Exact Mass: 352.16752
  • Monoisotopic Mass: 352.16745924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
  • LogP: 5.01500
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